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Compound of Interest

Compound Name: Cholesteryl 10-undecenoate

Cat. No.: B3123550

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Cholesteryl 10-undecenoate, a
cholesterol ester known for its liquid crystalline properties and applications in separation
science. While a complete, solved crystal structure with detailed crystallographic data is not
publicly available in the reviewed literature, this document consolidates the existing knowledge
on its synthesis, characterization, and physicochemical behavior.

Physicochemical Properties

Cholesteryl 10-undecenoate is a large, bulky molecule consisting of a cholesteric moiety
attached to a long alkyl chain via an ester linkage.[1] This unique structure imparts liquid
crystalline properties, which are crucial for its application as a bonded phase in microcolumn
liquid chromatography.[1] The molecule's ability to form ordered, yet fluid, phases allows for
high selectivity in separating structurally related compounds, such as pharmaceuticals.[1] The
separation mechanism is attributed to a combination of interactions: the long hydrocarbon
chain, the carbonyl group, and the bulky cholesteric moiety which can engage in Tt-1t
interactions and steric effects.[1]
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Property Value Source
Molecular Formula C38H6402 [2]
Molecular Weight 552.92 g/mol [2]
CAS Number 30948-01-7 [2]

Synthesis of Cholesteryl Esters

While a specific protocol for the synthesis of Cholesteryl 10-undecenoate was not detailed in
the provided literature, a general and widely applicable method for synthesizing cholesteryl
esters involves the esterification of cholesterol with the corresponding carboxylic acid or its
derivative. A plausible synthetic route for Cholesteryl 10-undecenoate would involve the
reaction of cholesterol with 10-undecenoic acid or its more reactive acid chloride.

A similar synthetic approach is reported for other cholesterol-based liquid crystals.[3] For
instance, the synthesis of perfluorinated acyl-functionalized cholesterol targets involves the
reaction of a modified cholesterol derivative with the appropriate acylating agent.[3]

lllustrative Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of a cholesteryl ester.
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A generalized synthetic workflow for Cholesteryl 10-undecenoate.

Experimental Characterization
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The characterization of Cholesteryl 10-undecenoate and related materials involves various
analytical techniques to determine their structure, purity, and physical properties.

X-ray Diffraction (XRD)

X-ray diffraction is a powerful technique to study the ordering in crystalline and liquid crystalline
materials. While a full crystal structure of Cholesteryl 10-undecenoate is not available, XRD
studies on similar dimesogenic compounds containing cholesterol moieties reveal information
about their liquid crystalline phases.[4] For example, the diffraction patterns of a related
compound showed broad peaks indicative of a liquid-like correlation of molecules and smectic
fluctuations.[4] The interlayer distances of the smectic domains were found to be slightly
smaller than half of the estimated molecular length, suggesting an intercalated smectic phase.

[4]

Chromatographic Methods

The primary application highlighted in the literature for Cholesteryl 10-undecenoate is as a
stationary phase in high-performance liquid chromatography (HPLC).[1] Its performance is
typically evaluated by separating mixtures of known compounds and comparing its selectivity
and retention behavior to standard stationary phases like octadecyl silane (ODS).[1] The
enhanced selectivity of the cholesteryl phase is attributed to its unique molecular recognition
capabilities.[1]

Biological Context and Related Molecules

Cholesteryl esters, in general, play a crucial role in the transport and storage of cholesterol in
the body. The cholesteryl ester transfer protein (CETP) facilitates the transfer of cholesteryl
esters between lipoproteins.[5] The crystal structure of CETP reveals a long tunnel where lipid
molecules like cholesteryl esters are bound.[5] While there is no specific signaling pathway
described for Cholesteryl 10-undecenoate, its structural similarity to endogenous cholesteryl
esters suggests potential interactions with lipid transport and metabolism pathways.

The undecenoic acid moiety of Cholesteryl 10-undecenoate is also of interest, as derivatives
of 10-undecenoic acid have been reported to possess biological activities and can be used for
further functionalization.[6][7]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3123550?utm_src=pdf-body
https://www.benchchem.com/product/b3123550?utm_src=pdf-body
https://www.researchgate.net/figure/The-intensity-profiles-of-the-x-ray-diffraction-pattern-exhibited-by-n10-at-different_fig3_234131011
https://www.researchgate.net/figure/The-intensity-profiles-of-the-x-ray-diffraction-pattern-exhibited-by-n10-at-different_fig3_234131011
https://www.researchgate.net/figure/The-intensity-profiles-of-the-x-ray-diffraction-pattern-exhibited-by-n10-at-different_fig3_234131011
https://www.benchchem.com/product/b3123550?utm_src=pdf-body
https://www.tandfonline.com/doi/pdf/10.1081/JLC-100101710
https://www.tandfonline.com/doi/pdf/10.1081/JLC-100101710
https://www.tandfonline.com/doi/pdf/10.1081/JLC-100101710
https://pubmed.ncbi.nlm.nih.gov/17237796/
https://pubmed.ncbi.nlm.nih.gov/17237796/
https://www.benchchem.com/product/b3123550?utm_src=pdf-body
https://www.benchchem.com/product/b3123550?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/13/4
https://pmc.ncbi.nlm.nih.gov/articles/PMC5238565/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3123550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

The following diagram illustrates the relationship between cholesterol, its esterification, and its
transport by CETP.
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Conceptual relationship of cholesteryl ester synthesis and transport.

Conclusion

Cholesteryl 10-undecenoate is a cholesterol derivative with significant potential in analytical
chemistry due to its liquid crystalline properties. While a detailed crystallographic structure
remains to be elucidated, this guide has summarized the current understanding of its synthesis,
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characterization, and physicochemical behavior based on available scientific literature. Further
research, particularly single-crystal X-ray diffraction studies, would be invaluable in providing a
more complete picture of the solid-state structure of this interesting molecule and would
undoubtedly aid in the rational design of new materials with tailored properties for separation
science and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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